(S)-3-hydroxycyclohexanone
Overview
Description
(S)-3-hydroxycyclohexanone is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Phenazines : A study by Guirado et al. (2007) demonstrated the use of a derivative of cyclohexanone, specifically 3,3,6,6-tetrachloro-2,2-dihydroxycyclohexanone, as a synthetic equivalent in the first synthesis of 4-chloro-1-hydroxyphenazines (Guirado et al., 2007).
Production of Hydroxycyclohexanones : Bradley et al. (2001) found that the hydroxyl radical reaction with cyclohexanol produces 3-hydroxycyclohexanone, among other compounds, with significant atmospheric implications (Bradley et al., 2001).
From D-Glucose to Cyclohexanones : A facile synthesis of (+)-(2R,3S,4R)-2,3,4-trihydroxycyclohexanone from D-glucose, a key intermediate in the synthesis of cyclohexanones, was reported by Carvalho and de Melo (2004) (Carvalho & de Melo, 2004).
Stereocontrol in Synthesis : Rutherford et al. (2001) demonstrated a one-pot procedure for synthesizing racemic -hydroxycyclohexanones with high stereoselectivity, using anionic oxy-Cope rearrangement and intramolecular aldol reaction (Rutherford et al., 2001).
Biological Activity : Pajouhesh et al. (1983) explored the condensation of isatins with cyclohexanone, resulting in new 3-hydroxy-3-substituted oxindoles, some showing anticonvulsant activity (Pajouhesh et al., 1983).
Kinetic Resolution : Karmee et al. (2011) used lipase-catalyzed transesterification for the kinetic resolution of 3-hydroxycyclohexanone, yielding enantiomerically enriched products (Karmee et al., 2011).
properties
IUPAC Name |
(3S)-3-hydroxycyclohexan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O2/c7-5-2-1-3-6(8)4-5/h5,7H,1-4H2/t5-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWEVQGUWCLBRMJ-YFKPBYRVSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(=O)C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CC(=O)C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-3-hydroxycyclohexanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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